(R)-1-Boc-3-methanesulfonyloxypyrrolidine

• IUPAC Name: tert-butyl (3R)-3-methylsulfonyloxypyrrolidine-1-carboxylate
• InChI: InChI=1S/C10H19NO5S/c1-10(2,3)15-9(12)11-6-5-8(7-11)16-17(4,13)14/h8H,5-7H2,1-4H3/t8-/m1/s1
• InChI Key: KWQRKOSMSFLBTJ-MRVPVSSYSA-N
• Canonical SMILES: CC(C)(C)OC(=O)N1CCC(C1)OS(=O)(=O)C
• Isomeric SMILES: CC(C)(C)OC(=O)N1CC[C@H](C1)OS(=O)(=O)C
• Molecular Formula: C10H19NO5S
• DSSTOX Substance ID: DTXSID30448936
• Molecular Weight: 265.33 g/mol
• CAS RN: 127423-61-4

Description

(R)-1-Boc-3-methanesulfonyloxypyrrolidine, also known as Boc-Pyr-OH, is an organic compound used in the synthesis of various pharmaceuticals and other compounds. It is a chiral compound, meaning that it has two different forms, each of which has a different arrangement of atoms. In its natural form, it is found in many plants, including the poppy plant. Boc-Pyr-OH is used in the synthesis of a variety of pharmaceuticals, including painkillers, sedatives, and antidepressants. It is also used in the synthesis of other compounds, such as dyes and fragrances.

Scientific Research Applications

Homogeneous Functionalization of Methane

This review discusses the challenges and advancements in the homogeneous functionalization of methane, highlighting the need for cleaner and less expensive processes to convert methane from natural gas into fuels and chemicals. The review categorizes different research efforts based on practical considerations and the mechanisms of elementary reactions with methane, emphasizing the importance of developing systems that can utilize oxygen for a practical natural gas conversion process (Gunsalus et al., 2017).

Catalysts for Hydrogen Production from Ammonia Borane

This paper reviews catalysts for hydrogen production through the hydrolysis of ammonia borane, highlighting the need for active and stable catalysts to accelerate the reaction. The review compares noble and non-noble metal catalysts, including their activation energy and turnover frequency, providing insights into catalyst design for efficient hydrogen production (Alpaydin et al., 2020).

Synthesis routes and methods I

Procedure details

In a 50 ml round-bottomed flask, 3-hydroxypyrrolidine-1-carboxylic acid tert-butyl ester (300 mg, 1.6 mmol) was dissolved in dichloromethane 912 ml). The colorless solution was cooled to 0° C. and triethylamine (0.34 ml, 2.44 mmol) and methanesulfonyl chloride (0.14 ml, 1.8 mmol) were added. The reaction mixture was stirred at 0° C. for 1.5 h then quenched with water and extracted with dichloromethane (2×). The organic layers were combined, dried over sodium sulfate, filtered and concentrated to give 3-methanesulfonyloxy-pyrrolidine-1-carboxylic acid tert-butyl ester as a yellow oil which was used without further purification.

Synthesis routes and methods II

Procedure details

To (S)-3-hydroxy-pyrrolidine-1-carboxylic acid tert-butyl ester (2.0 g, 10.9 mmol) in CH2Cl2 (50 mL) at 0° C. was added Et3N (1.4 g, 1.9 mL, 13.4 mmol) and methanesulfonyl chloride (1.38 g, 0.94 mL, 12.1 mmol). After 1 h, brine was added and the mixture extracted with CH2Cl2 (2×). The combined organics were dried to give 3-methanesulfonyloxy-pyrrolidine-1-carboxylic acid tert-butyl ester that was used without further purification.

Synthesis routes and methods III

Procedure details

N-Boc-3-pyrrolidinol (1000 mg) was dissolved in chloroform (20 ml). Triethylamine (1.15 ml) and methanesulfonyl chloride (498 μl) were added thereto at 0° C. After stirring at room temperature for 1.0 hour, ethyl acetate and water were added thereto to separate the organic layer. After being washed with a saturated aqueous sodium bicarbonate solution, a saturated aqueous ammonium chloride solution and water, the organic layer was dried over anhydrous sodium sulfate. The solvent was distilled off under reduced pressure to obtain the title compound as a colorless, oily compound (1.2 g). Physical properties: m/z [M+H]+ 266.1